tert-butyl N-[(pyridin-3-yl)sulfamoyl]carbamate
Overview
Description
Tert-butyl N-[(pyridin-3-yl)sulfamoyl]carbamate is a useful research compound. Its molecular formula is C10H15N3O4S and its molecular weight is 273.31. The purity is usually 95%.
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Scientific Research Applications
1. Lithiation and Electrophile Reactions
Research by Smith et al. (2013) has shown that lithiation of tert-butyl N-[(pyridin-3-yl)sulfamoyl]carbamate can occur on the nitrogen and ring, leading to various substituted derivatives. These reactions with electrophiles produce high yields, demonstrating the compound's potential in chemical synthesis.
2. Photocatalysis in Chromone Synthesis
Wang et al. (2022) report the use of this compound in photocatalyzed amination, particularly in the synthesis of 3-aminochromones. This application emphasizes its role in facilitating new pathways for assembling complex organic molecules under mild conditions. See more.
3. Synthesis of 3-Arylated Compounds
Jeremy P. Scott (2006) highlights its use in the preparation of 3-arylated imidazo[4,5-b]pyridin-2-ones, utilizing palladium-catalyzed amination. This application underscores its versatility in creating specific substituted chemical structures. Read more.
4. Synthesis of N-Substituted Sulfamates
Research by Rogers et al. (2008) presents a one-pot method for forming N-substituted sulfamates using this compound. This process is significant for the synthesis of various organic compounds, particularly in pharmaceutical contexts. Learn more.
Safety and Hazards
Properties
IUPAC Name |
tert-butyl N-(pyridin-3-ylsulfamoyl)carbamate | |
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InChI |
InChI=1S/C10H15N3O4S/c1-10(2,3)17-9(14)13-18(15,16)12-8-5-4-6-11-7-8/h4-7,12H,1-3H3,(H,13,14) | |
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InChI Key |
SDUFRIROQZPSKB-UHFFFAOYSA-N | |
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Canonical SMILES |
CC(C)(C)OC(=O)NS(=O)(=O)NC1=CN=CC=C1 | |
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Molecular Formula |
C10H15N3O4S | |
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Molecular Weight |
273.31 g/mol | |
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